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Storage Conditions & Solubility

The following table summarizes the fundamental storage and handling information for Laquinimod as

provided by suppliers [1] [2] [3].

Property Details

Physical Form Solid, white to off-white powder [2].

Molecular Weight 356.8 g/mol [1] [2] [3].

CAS No. 248281-84-7 [1] [2] [3].

| Recommended Storage | Powder: -20°C for 3 years; 4°C for 2 years [2]. Room Temperature: Stable

during shipping; short-term (one month) room temperature placement does not affect biological activity [1]. |

| Solubility (In Vitro) | DMSO: 25 - 61 mg/mL (70.07 - 170.96 mM) [1] [2]. Ethanol: 1 mg/mL (2.8 mM)

[1] [3]. Water: Insoluble [1] [3]. |

Experimental Preparation Protocols

Here are detailed methodologies for preparing Laquinimod stock solutions and in vivo formulations.
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In Vivo Formulation Preparation

Supplier-validated protocols for preparing dosing solutions for animal studies are as follows [1] [3]:

Formulation Type Components Final Concentration Preparation Protocol

| Clear Solution | 30% Propylene Glycol, 5% Tween 80, 65% D5W (5% Dextrose in Water) [1] [3]. | 30

mg/mL (84.08 mM) [1] [3]. | 1. Add 300 µL of 100 mg/mL propylene glycol stock to 50 µL Tween 80, mix

to clarify. 2. Add 650 µL of D5W to adjust volume to 1 mL. 3. Use immediately for optimal results [1] [3]. | |

Homogeneous Suspension | Carboxymethylcellulose Sodium (CMC-Na) solution [1] [3]. | ≥ 5 mg/mL [1]

[3]. | 1. Add 5 mg of Laquinimod to 1 mL of CMC-Na solution. 2. Mix evenly to obtain a homogeneous

suspension [1] [3]. | | Clear Solution (Alternate) | 10% DMSO, 90% Corn Oil [2]. | ≥ 2.5 mg/mL (7.01 mM)

[2]. | 1. Add 100 µL DMSO stock solution (25.0 mg/mL) to 900 µL Corn oil. 2. Mix evenly. Use carefully

for continuous dosing over half a month [2]. |

This workflow visualizes the preparation process for the Clear Solution formulation:
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Laquinimod In Vivo Solution Preparation Workflow

Start Preparation

Add 300µL Propylene Glycol
(100 mg/mL stock)
to 50µL Tween 80

Mix evenly until clear

Add 650µL D5W
(5% Dextrose in Water)

Final Volume: 1 mL
Final Concentration: 30 mg/mL

Use solution immediately
for optimal results

Click to download full resolution via product page

In Vitro Cell Assay Protocol

A referenced protocol for treating Peripheral Blood Mononuclear Cells (PBMC) is as follows [1] [3]:

Cell Lines: Peripheral blood mononuclear cells (PBMC) from healthy subjects or RRMS patients [1]

[3].
Stock Solution: Dissolve Laquinimod in PBS [1] [3].

Working Concentration: ~1 µM [1] [3].
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Incubation Time: 24 hours [1] [3].

Viability Assessment: Cell viability is measured on total PBMC by propidium iodide (PI) staining
using an automated cell counter [1] [3].

Frequently Asked Questions

Q1: What is the stability of Laquinimod in stock solution?

DMSO Stock: Once prepared and aliquoted, store at -80°C for 2 years or -20°C for 1 year [2]. Avoid
repeated freeze-thaw cycles to prevent inactivation [2].

Q2: My Laquinimod solution in DMSO appears cloudy. What should I do? A cloudy solution indicates

the compound may be precipitating. Laquinimod has high solubility in DMSO but is hygroscopic. Ensure

you are using fresh, dry DMSO. Gently warm the solution to 60°C and use sonication to aid re-dissolving

[2].

Q3: Are there any specific handling precautions? Yes. Laquinimod is labeled "Not for human,

veterinary diagnostic or therapeutic use" and is for research purposes only [1]. Follow your institution's

standard safety procedures for handling chemical substances.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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